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4-AcO-EPT stability in solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-acetoxy EPT

CAS No.: 2750249-90-0

Cat. No.: S11217290

Chemical Profile of 4-AcO-EPT

The table below summarizes the basic chemical information available for 4-AcO-EPT.

Property Description

IUPAC Name 3-{2-[Ethyl(propyl)amino]ethyl}-1H-indol-4-yl acetate [1] [2]
Synonyms 4-Acetoxy-N-ethyl-N-propyltryptamine [1] [2]

Molecular Formula C17H24N202 [1] [2]

Molecular Weight 288.39 g/mol (or 288.385 exact mass) [1] [2]

CAS Registry Number Information not located in search results

InChl Key Information not located in search results

A 2023 single-crystal X-ray diffraction study identified a specific solid form as bis(4-acetoxy-N-ethyl-N-n-
propyltryptammonium) fumarate—fumaric acid (1/1) [3]. This highlights the importance of analytical

characterization, as the actual form can differ from simple salt labels like "fumarate" [3].
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Proposed Stability Study Framework

Without pre-existing solution stability data, you will need to generate it. The following outlines a general

experimental approach.

Objective: To determine the stability of 4-AcO-EPT under various solution conditions (e.g., different pH

levels, temperatures, and light exposure) and establish recommended storage conditions and shelf life.

1. Experimental Design

e Forced Degradation Studies: Expose 4-AcO-EPT solutions to harsh conditions (e.g., 0.1 M HCI, 0.1
M NaOH, 3% H20:2, heat, and light) to identify potential degradation products and validate analytical
methods.

¢ Formal Stability Studies: Prepare solutions in relevant buffers (e.g., pH 3, 5, 7.4) and store them
under controlled conditions:

[e]

[e]

Long-Term: 25°C = 2°C / 60% % 5% RH
Accelerated: 40°C + 2°C / 75% + 5% RH

¢ Light Sensitivity: Expose solutions to a light source meeting ICH guidelines (e.g., 1.2 million lux
hours) alongside dark controls.

2. Analytical Methodologies A stability-indicating method, such as High-Performance Liquid

Chromatography (HPLC), is essential.

e HPLC Protocol:

[e]

o

o

Column: C18 reverse-phase (e.g., 150 mm x 4.6 mm, 5 ym)

Mobile Phase: Gradient of water (with 0.1% formic acid) and acetonitrile

Flow Rate: 1.0 mL/min

Detection: UV-Vis or Diode Array Detector (DAD), wavelength ~254-280 nm (needs empirical
determination for 4-AcO-EPT)

Sample Analysis: Inject samples at predetermined time points (e.g., 0, 1, 3, 7, 14, 30 days).
Monitor for the disappearance of the 4-AcO-EPT peak and the appearance of new degradation
peaks.

3. Data to Collect Quantitative data from these experiments should be compiled into tables for analysis.

Time Point Assay (%) Degradant A (%) Degradant B (%) pH Appearance

Initial (0)

100.0 0.00 0.00 7.40  Clear, colorless
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Time Point Assay (%) Degradant A (%) Degradant B (%) pH

1 Day 99.5 0.01 0.00 7.39
3 Days 98.8 0.05 0.02 7.38
7 Days 97.1 0.15 0.10 7.36

Key Degradation Products to Monitor:

¢ Psilocin analogue (4-HO-EPT): Resulting from hydrolytic deacetylation.
e Oxidation Products: Potential indole ring oxidation.

Diagram: Stability Study Workflow

Appearance

Clear, colorless

Clear, colorless

Clear, slightly yellow

The following Graphviz diagram illustrates the logical workflow for the stability study.
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Stability Study Workflow

Critical Considerations for 4-AcO-EPT

o Ester Hydrolysis: The 4-acetoxy ester is highly susceptible to hydrolysis, which would convert 4-
AcO-EPT into its active metabolite, 4-HO-EPT [3]. Solution pH and buffer composition will critically
impact the degradation rate.

e Enzymatic vs. Chemical Hydrolysis: Be aware that hydrolysis can be significantly faster in
biological matrices (e.g., plasma) due to enzymatic activity compared to simple aqueous buffers [3].

e Oxidation: The indole ring system can be prone to oxidation, especially under light exposure. Studies
should include protective packaging (e.g., amber glass) evaluation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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